Cas no 62519-14-6 (4-Oxepanone, 2-ethyl-2-methyl-)

• Product Name: 4-Oxepanone, 2-ethyl-2-methyl-
• CAS No: 62519-14-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 441815
• PubChem ID: 71385618
• Update Time: 2025-04-19

4-Oxepanone, 2-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxepanone, 2-ethyl-2-methyl-
• 2-ethyl-2-methyloxepan-4-one
• DTXSID90807843
• 62519-14-6

• Inchi： 1S/C9H16O2/c1-3-9(2)7-8(10)5-4-6-11-9/h3-7H2,1-2H3
• InChI Key： AXYRTCWSQVRMJN-UHFFFAOYSA-N
• SMILES： O1CCCC(CC1(C)CC)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3